Cas no 1300030-83-4 (N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide)

• Product Name: N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide
• CAS No: 1300030-83-4
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• MDL: MFCD26404013
• CID: 2092485
• PubChem ID: 75529775
• Update Time: 2025-06-13

N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide
• N-Benzyl-2-(2,7-dimethylimidazo-[1,2-a]pyridin-3-yl)-2-oxoacetamide
• AKOS024463877
• CS-0444127
• 1300030-83-4
• N-benzyl-2-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-2-oxoacetamide
• SCHEMBL19723687
• N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxo-acetamide
• MFCD26404013

• MDL： MFCD26404013
• Inchi： 1S/C18H17N3O2/c1-12-8-9-21-15(10-12)20-13(2)16(21)17(22)18(23)19-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,23)
• InChI Key： UNEYHKFKMBJCEF-UHFFFAOYSA-N
• SMILES： O=C(C(NCC1C=CC=CC=1)=O)C1=C(C)N=C2C=C(C)C=CN12

Computed Properties

• Exact Mass: 307.132076794Da
• Monoisotopic Mass: 307.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide

Comprehensive Overview of N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide (CAS No. 1300030-83-4)

N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide (CAS No. 1300030-83-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the benzyl and oxoacetamide moieties, contribute to its potential as a building block for novel therapeutics.

In recent years, the scientific community has shown growing interest in imidazo[1,2-a]pyridine derivatives due to their promising pharmacological properties. Researchers are particularly focused on their role in targeting kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) modulators. The compound N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide is no exception, with studies suggesting its relevance in the development of small-molecule drugs for conditions such as neurodegenerative diseases and metabolic disorders.

The synthesis of N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide involves multi-step organic reactions, often starting with the condensation of 2-aminopyridine derivatives with α-bromo ketones. The introduction of the benzyl group and the oxoacetamide functionality is achieved through subsequent amide coupling and oxidation reactions. This synthetic route highlights the compound's versatility and its potential for further structural modifications to enhance bioactivity.

From a drug discovery perspective, N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide is often explored for its structure-activity relationship (SAR) studies. Researchers are keen to understand how variations in the benzyl substituent or the imidazo[1,2-a]pyridine core influence its binding affinity to specific biological targets. Such insights are critical for optimizing the compound's efficacy and selectivity in therapeutic applications.

The compound's potential extends beyond pharmaceuticals. In material science, N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide has been investigated for its fluorescence properties, making it a candidate for organic light-emitting diodes (OLEDs) and sensors. Its electron-rich heterocyclic system allows for tunable photophysical characteristics, which are valuable in designing advanced functional materials.

Given the rising demand for precision medicine and personalized therapeutics, compounds like N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide are increasingly relevant. Their modular structures enable the development of targeted therapies with minimized side effects. Additionally, the integration of computational chemistry and AI-driven drug design has accelerated the exploration of such molecules, reducing the time and cost associated with traditional drug development.

For researchers and industry professionals, understanding the physicochemical properties of N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide is essential. Key parameters such as solubility, stability, and logP values are critical for formulation and delivery strategies. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are routinely employed to characterize this compound.

In conclusion, N-Benzyl-2-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-2-oxoacetamide (CAS No. 1300030-83-4) represents a promising scaffold in both pharmaceutical and material science research. Its multifaceted applications, coupled with the growing emphasis on sustainable chemistry and green synthesis, position it as a valuable candidate for future innovations. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.